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Compound of Interest

Compound Name: 2-Hydroxy-5-methylbenzophenone

Cat. No.: B072208

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-Hydroxy-5-
methylbenzophenone as a ultraviolet (UV) absorber for the photostabilization of various
plastics. This document includes key performance data, detailed experimental protocols for
incorporation and testing, and a discussion of the underlying mechanism of action.

Introduction

Plastics are susceptible to degradation upon exposure to ultraviolet (UV) radiation from
sunlight, leading to undesirable changes in their physical and chemical properties. This
photodegradation can manifest as discoloration (yellowing), loss of mechanical strength,
brittleness, and surface cracking, ultimately compromising the material's performance and
lifespan. 2-Hydroxy-5-methylbenzophenone is a UV absorber belonging to the
benzophenone class of stabilizers, designed to protect polymeric materials from the damaging
effects of UV radiation.

Its primary function is to absorb harmful UV radiation in the 290-350 nm range and dissipate
the absorbed energy as harmless thermal energy. This process prevents the initiation of photo-
oxidative degradation pathways within the polymer matrix. Due to its compatibility with a range
of polymers and its effectiveness in absorbing UV light, 2-Hydroxy-5-methylbenzophenone is
a valuable additive for enhancing the durability and weatherability of plastic products.
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Mechanism of Action

The photostabilization mechanism of 2-Hydroxy-5-methylbenzophenone is based on its
ability to undergo a reversible keto-enol tautomerism upon absorbing UV radiation. The
molecule exists predominantly in the more stable keto form. When exposed to UV light, it
absorbs a photon and is promoted to an excited singlet state. Through a rapid, non-radiative
process known as excited-state intramolecular proton transfer (ESIPT), a proton from the ortho-
hydroxyl group is transferred to the carbonyl oxygen, forming an unstable enol tautomer. This
excited enol species then quickly relaxes back to the ground state of the keto form, releasing
the absorbed energy as heat. This cyclic process efficiently dissipates the UV energy,
preventing it from breaking the chemical bonds within the polymer chains.

Mechanism of Photostabilization
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Caption: Photostabilization mechanism of 2-Hydroxy-5-methylbenzophenone.

Quantitative Data

The following tables summarize key quantitative data regarding the properties and
performance of 2-Hydroxy-5-methylbenzophenone.

Table 1: Physicochemical and UV Absorption Properties
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Property Value

Chemical Name 2-Hydroxy-5-methylbenzophenone
CAS Number 1470-57-1

Molecular Formula C14H1202

Molecular Weight 212.24 g/mol

Melting Point 83-85 °C

UV Absorption Maxima (Amax)

In Ethanol ~285 nm, ~325 nm

In n-Heptane ~248 nm, ~347 nm

Table 2: Typical Concentration and Compatible Polymers

Polymer Typical Concentration Range (% wiw)
Polyethylene (PE) 0.1-1.0
Polypropylene (PP) 0.1-1.0
Polyvinyl Chloride (PVC) 0.2-15
Polystyrene (PS) 0.2-15

Table 3: Performance Data (lllustrative)

Note: The following data is illustrative and based on typical performance of benzophenone UV
absorbers. Actual performance will vary depending on the specific polymer grade, processing
conditions, and exposure environment.
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Stabilizer
. . Performance
Polymer Concentration  Test Condition . Result
Metric
(% wiw)
Accelerated
Polypropylene Weatherin Tensile Strength
YPropY 0.5 J _ g > 80%
(PP) (QUYV, 1000 Retention
hours)
0 (Contral) < 50%
Accelerated
Polyvinyl Weathering Yellowness Index
_ 0.75 <5
Chloride (PVC) (Xenon Arc, 1500  (AYI)
hours)
0 (Control) > 20
Outdoor
Polyethylene Carbonyl Index
0.3 Exposure (1 <0.1
(PE) ) Increase
year, Florida)
0 (Control) >0.5

Experimental Protocols

The following are detailed protocols for the incorporation of 2-Hydroxy-5-
methylbenzophenone into plastics and subsequent performance evaluation.

Protocol for Incorporation by Melt Blending

This protocol is suitable for thermoplastic polymers such as polyethylene, polypropylene, and
polystyrene.

Materials and Equipment:
o Polymer resin (pellets or powder)

e 2-Hydroxy-5-methylbenzophenone powder
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o Twin-screw extruder or internal mixer (e.g., Brabender)

» Balance

e Drying oven

o Pelletizer (optional)

o Compression molder or injection molder for sample preparation
Procedure:

e Drying: Dry the polymer resin and the 2-Hydroxy-5-methylbenzophenone powder in a
vacuum oven at a temperature appropriate for the polymer (e.g., 80°C for PE, 100°C for PP)
for at least 4 hours to remove any residual moisture.

e Premixing: Accurately weigh the required amounts of the dried polymer resin and 2-
Hydroxy-5-methylbenzophenone to achieve the desired concentration. Dry blend the
components thoroughly in a sealed container.

e Melt Blending:

o Set the temperature profile of the extruder or mixer according to the processing
recommendations for the specific polymer.

o Feed the premixed material into the hopper.
o Process the material at a set screw speed to ensure homogeneous mixing.

o Pelletizing (Optional): Extrude the molten blend through a die and pelletize the strands to
obtain stabilized polymer pellets.

o Sample Preparation: Use the compounded material (pellets or directly from the mixer) to
prepare test specimens (e.g., films, plagues) using compression molding or injection molding
according to standard methods (e.g., ASTM D4703).
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Workflow for Melt Blending Incorporation
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Workflow for Accelerated Weathering and Analysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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